Cas no 2320514-33-6 (1-methyl-2-({2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-1H-imidazole dihydrochloride)

• Product Name: 1-methyl-2-({2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-1H-imidazole dihydrochloride
• CAS No: 2320514-33-6
• MF: C₁₂H₁₆Cl₂N₄S
• MW: 319.253238677979
• CID: 5326859
• Update Time: 2025-05-19

1-methyl-2-({2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-1H-imidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-((1-methyl-1H-imidazol-2-yl)thio)-6,7-dihydro-5H-cyclopenta[d]pyrimidine dihydrochloride
• 2-methyl-4-(1-methylimidazol-2-yl)sulfanyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine;dihydrochloride
• 1-methyl-2-({2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-1H-imidazole dihydrochloride

• Inchi： 1S/C12H14N4S.2ClH/c1-8-14-10-5-3-4-9(10)11(15-8)17-12-13-6-7-16(12)2;;/h6-7H,3-5H2,1-2H3;2*1H
• InChI Key： QKWDFJYBLHGOGQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1=NC=CN1C)C1=C2C(CCC2)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 68.9

Additional information on 1-methyl-2-({2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-1H-imidazole dihydrochloride

Introduction to 1-methyl-2-({2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-1H-imidazole dihydrochloride (CAS No. 2320514-33-6)

The compound 1-methyl-2-({2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-1H-imidazole dihydrochloride, identified by its CAS number 2320514-33-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of intense research interest. The compound belongs to a class of heterocyclic derivatives that exhibit potential therapeutic applications, particularly in the modulation of cellular processes and the development of novel drug candidates.

At the core of this compound's structure lies a 1-methyl-imidazole moiety, which is further functionalized with a 2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl sulfanyl group. This arrangement creates a complex scaffold that interacts with biological targets in intricate ways. The sulfanyl group, in particular, introduces a polar and reactive site that can engage with various enzymes and receptors, suggesting multifaceted mechanisms of action. Such structural complexity is often associated with compounds that exhibit potent biological activity across multiple pathways.

Recent studies have highlighted the importance of heterocyclic sulfides in medicinal chemistry due to their ability to modulate enzyme activity and cellular signaling. The presence of the cyclopentadpyrimidine ring system in this compound adds another layer of potential interactions, which may contribute to its pharmacological effects. This scaffold has been explored in various contexts, including antiviral and anticancer research, where its ability to disrupt key molecular processes has been demonstrated.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for pharmaceutical formulations and in vitro studies. This form is particularly advantageous for drug development pipelines, as it ensures better bioavailability and easier handling during synthesis and purification processes. The dihydrochloride modification also helps in maintaining the compound's integrity during storage and transportation, which is critical for maintaining its efficacy in clinical trials.

In the realm of drug discovery, the synthesis of novel derivatives like 1-methyl-2-({2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-1H-imidazole dihydrochloride is driven by the need for compounds with improved pharmacokinetic profiles and reduced side effects. The structural features of this molecule suggest potential applications in treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. Researchers are particularly interested in how the sulfanyl group influences interactions with biological targets like kinases and transcription factors.

Advances in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds like this one with greater specificity. Molecular docking studies have shown that the cyclopentadpyrimidine moiety can bind effectively to certain protein pockets, suggesting its role as an inhibitor or modulator of enzyme activity. These virtual screening approaches have accelerated the discovery process by identifying promising candidates before extensive experimental validation.

The pharmacological potential of this compound has been further explored through preclinical studies. Initial findings indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory pathways. Additionally, its ability to interact with DNA-binding proteins has raised interest in its potential as an anticancer agent. These early results are encouraging but require further investigation to fully elucidate its therapeutic benefits and safety profile.

The synthesis of such complex molecules often involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Modern synthetic methodologies have improved the efficiency of these processes, enabling access to challenging structures like 1-methyl-2-({2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-1H-imidazole dihydrochloride with greater ease. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times while improving reproducibility.

In conclusion,1-methyl-2-({2-methyl-5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)-1H-imidazole dihydrochloride (CAS No. 2320514-33-6) represents a promising candidate for further pharmaceutical development. Its unique structural features and preliminary biological activity make it an attractive molecule for researchers investigating novel therapeutic agents. As our understanding of molecular interactions continues to evolve，this compound will likely play a significant role in future drug discovery efforts，offering hope for new treatments across various disease areas.